Methanesulfonic acid--2,2,3,3,4,4,5,5-octafluoropentan-1-ol (1/1)

• CAS No.: 144101-43-9
• Molecular Formula: C6H8F8O4S
• Molecular Weight: 328.18 g/mol
• IUPAC Name: methanesulfonic acid;2,2,3,3,4,4,5,5-octafluoropentan-1-ol
• InChI: InChI=1S/C5H4F8O.CH4O3S/c6-2(7)4(10,11)5(12,13)3(8,9)1-14;1-5(2,3)4/h2,14H,1H2;1H3,(H,2,3,4)
• InChI Key: YNBCIIODQHZHNP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)O.C(C(C(C(C(F)F)(F)F)(F)F)(F)F)O

Description

Methanesulfonic acid–2,2,3,3,4,4,5,5-octafluoropentan-1-ol (1/1) is a compound formed by the combination of methanesulfonic acid and 2,2,3,3,4,4,5,5-octafluoropentan-1-ol. Methanesulfonic acid is an organosulfur compound with the formula CH3SO3H, known for its strong acidic properties and ability to dissolve a wide range of metal salts . 2,2,3,3,4,4,5,5-octafluoropentan-1-ol is a fluorinated alcohol with the formula C5H4F8O, known for its unique properties due to the presence of multiple fluorine atoms .

Preparation Methods

Synthetic Routes and Reaction Conditions

Methanesulfonic Acid: Methanesulfonic acid can be synthesized by the oxidation of dimethyl sulfide using oxygen or nitric acid.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: This compound can be synthesized by the reduction of 2,2,3,3,4,4,5,5-octafluoropentan-1-one using reducing agents like lithium aluminum hydride.

Industrial Production Methods

Methanesulfonic Acid: Industrially, methanesulfonic acid is produced by the oxidation of dimethyl disulfide with nitric acid, followed by purification.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: Industrial production involves the reaction of hexafluoropropylene oxide with hydrogen fluoride, followed by reduction.

Chemical Reactions Analysis

Types of Reactions

• Methanesulfonic Acid

  Oxidation: Methanesulfonic acid can be oxidized to form methanesulfonyl chloride.

  Substitution: It can undergo nucleophilic substitution reactions to form various sulfonate esters.

• 2,2,3,3,4,4,5,5-Octafluoropentan-1-ol

  Reduction: It can be reduced to form 2,2,3,3,4,4,5,5-octafluoropentane.

  Substitution: It can undergo substitution reactions to form various fluorinated derivatives.

Common Reagents and Conditions

Methanesulfonic Acid: Common reagents include oxidizing agents like nitric acid and reducing agents like lithium aluminum hydride.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: Common reagents include hydrogen fluoride and reducing agents like lithium aluminum hydride.

Major Products

Methanesulfonic Acid: Major products include methanesulfonyl chloride and various sulfonate esters.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: Major products include 2,2,3,3,4,4,5,5-octafluoropentane and various fluorinated derivatives.

Scientific Research Applications

Chemistry

Methanesulfonic Acid: Used as a catalyst in organic synthesis and as a solvent for electroplating.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: Used as a surfactant in the synthesis of nanocrystals.

Biology and Medicine

Methanesulfonic Acid: Used in the synthesis of pharmaceuticals and as a reagent in biochemical assays.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol:

Industry

Methanesulfonic Acid: Used in the production of biodegradable detergents and as a catalyst in the production of biodiesel.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: Used in the production of fluorinated polymers and as a solvent in various industrial processes.

Mechanism of Action

Methanesulfonic Acid

Methanesulfonic acid acts as a strong acid, donating protons to various substrates. It can also act as a nucleophile in substitution reactions, forming sulfonate esters .

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol

The fluorine atoms in 2,2,3,3,4,4,5,5-octafluoropentan-1-ol increase its lipophilicity and stability, making it useful in various chemical reactions. It can act as a surfactant, stabilizing nanocrystals and other colloidal systems .

Comparison with Similar Compounds

Similar Compounds

Methanesulfonic Acid: Similar compounds include sulfuric acid and trifluoromethanesulfonic acid.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: Similar compounds include perfluoropentanol and hexafluoroisopropanol.

Uniqueness

Methanesulfonic Acid: Unlike sulfuric acid, methanesulfonic acid is less corrosive and more environmentally friendly.

2,2,3,3,4,4,5,5-Octafluoropentan-1-ol: The presence of multiple fluorine atoms gives it unique properties such as high stability and low reactivity compared to other alcohols.